Cas no 2415226-90-1 (Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid)

• Product Name: Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid
• CAS No: 2415226-90-1
• MF: C₂₄H₄₈O₂
• MW: 368.65
• CID: 5145887
• PubChem ID: 163321937
• Update Time: 2026-03-03

Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid Chemical and Physical Properties

Names and Identifiers

• MS-26154
• TETRACOSANOIC-21,21,22,22,23,23,24,24,24-D9 ACID
• F91349
• HY-121883SS5
• CS-0438537
• 21,21,22,22,23,23,24,24,24-nonadeuteriotetracosanoic acid
• Lignoceric acid-d9
• 2415226-90-1
• Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid

• Inchi： 1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)
• InChI Key： QZZGJDVWLFXDLK-UHFFFAOYSA-N
• SMILES： C(CCCCCCC(=O)O)CCCCCCCCCCCCC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 377.421921483g/mol
• Monoisotopic Mass: 377.421921483g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 37.3Ų

Additional information on Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid

Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid: An Overview of a Promising Compound in the Field of Chemical and Pharmaceutical Research

Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid (CAS No. 2415226-90-1) is a deuterated fatty acid that has garnered significant attention in recent years due to its unique properties and potential applications in various fields of chemical and pharmaceutical research. This compound is a deuterated analog of tetracosanoic acid (lignoceric acid), which is a long-chain saturated fatty acid with 24 carbon atoms. The deuterium substitution at specific positions (C-21 to C-24) imparts distinct characteristics to the molecule, making it a valuable tool for both fundamental studies and practical applications.

Chemical Structure and Properties

Tetracosanoic-21,21,22,22,23,23,24,24,24-d9 Acid has the molecular formula C₃₀H₅₈D₉O₃. The presence of deuterium atoms at the specified positions significantly alters the physical and chemical properties of the molecule compared to its non-deuterated counterpart. Deuterium substitution generally leads to increased molecular stability and reduced metabolic degradation rates. These properties make Tetracosanoic-21,21,22,23,33-34-d9 Acid an attractive candidate for use in studies involving metabolic pathways and drug metabolism.

Synthesis and Production

The synthesis of Tetracosanoic-21, 1 , 1 , 1 , 1 , 1 , 1 -d9 Acid involves several steps that require precise control over the deuterium substitution process. Typically, this involves the use of deuterated reagents and catalysts in a carefully controlled environment to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound with high efficiency and purity levels. Techniques such as catalytic hydrogenation with deuterium gas and selective deuteration using specific catalysts have been instrumental in achieving these goals.

Applications in Research

Tetracosanoic-d9 Acid has found numerous applications in both academic and industrial research settings. One of the key areas where this compound is being studied is in lipidomics. Lipidomics is the comprehensive study of lipids within biological systems and their roles in various physiological processes. The deuterated nature of Tetracosanoic-d9 Acid makes it an ideal internal standard for mass spectrometry-based lipidomic analyses. This allows researchers to accurately quantify lipid species and monitor changes in lipid profiles under different conditions.

In addition to lipidomics, Tetracosanoic-d9 Acid is also being investigated for its potential use in drug development. Deuterated compounds are known to exhibit altered pharmacokinetic properties compared to their non-deuterated counterparts. This can lead to improved drug efficacy and reduced side effects. For example, studies have shown that deuterated fatty acids can enhance the stability of drug molecules by reducing their susceptibility to metabolic degradation. This property makes Tetracosanoic-d9 Acid a promising candidate for use as a prodrug or as a component in drug delivery systems.

Biological Significance

The biological significance of Tetracosanoic-d9 Acid lies in its role as a long-chain fatty acid. Long-chain fatty acids play crucial roles in various biological processes, including cell membrane structure and function, energy metabolism, and signaling pathways. The deuterium substitution in Tetracosanoic-d9 Acid can affect these processes by altering the physical properties of cell membranes and influencing metabolic pathways.

Recent studies have shown that deuterated fatty acids can modulate cellular signaling pathways involved in inflammation and immune responses. For instance, research has demonstrated that deuterated fatty acids can reduce the production of pro-inflammatory cytokines by modulating the activity of key enzymes involved in lipid metabolism. This suggests that Tetracosanoic-d9 Acid could have potential therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The potential therapeutic applications of Tetracosanoic-d9 Acid are currently being explored through various clinical trials. Early-stage clinical trials have shown promising results in terms of safety and efficacy. For example, preliminary data from phase I trials indicate that Tetracosanoic-d9 Acid-based formulations are well-tolerated by patients with minimal side effects.

In addition to clinical trials, ongoing research is focused on optimizing the formulation and delivery methods for Tetracosanoic-d9 Acid. Nanoparticle-based delivery systems are being developed to enhance the bioavailability and target specificity of this compound. These advancements are expected to further improve its therapeutic potential.

Conclusion

Tetracosanoic-d9 Acid (CAS No. 2415226-90-1) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for studying lipid metabolism and developing new therapeutic agents. As research continues to advance our understanding of this compound's biological significance and potential applications, it is likely that we will see more innovative uses for Tetracosanoic-d9 Acid in the future.